Dirozalkib

• CAS: 1893419-37-8
• Molecular Formula: C27H32ClN5O4S
• Molecular Weight: 558.1 g/mol
• InChI: InChI=1S/C27H32ClN5O4S/c1-16(2)38(34,35)22-7-5-4-6-20(22)31-26-19(28)15-30-27(33-26)32-21-14-17(3)23(18-8-10-29-11-9-18)25-24(21)36-12-13-37-25/h4-7,14-16,18,29H,8-13H2,1-3H3,(H2,30,31,32,33)
• InChIKey: ABKQZNVWMCRCGQ-UHFFFAOYSA-N

Dirozalkib ALK/ROS1 Inhibitor Overview

Dirozalkib (also known as XZP-3621, Dexitinib, NUV-422, and marketed as Xuan Fei Ning®) is a next-generation, orally bioavailable, small-molecule dual inhibitor of anaplastic lymphoma kinase (ALK) and ROS1 proto-oncogene receptor tyrosine kinase [1]. It is classified as a synthetic organic compound and was approved by China's NMPA in 2025 for the first-line treatment of ALK-positive advanced non-small cell lung cancer (NSCLC) [2]. The compound was discovered and developed by Xuanzhu Biopharmaceutical (a subsidiary of Sihuan Pharmaceutical) and is claimed in patent WO2016050171A1 [3]. Dirozalkib is specifically designed to address the limitations of earlier-generation ALK inhibitors, including inadequate coverage of secondary resistance mutations and suboptimal central nervous system (CNS) penetration [4].

Target Engagement Dual ALK/ROS1 kinase inhibition for signaling studies

Mutant Coverage Activity against G1202R and I1171N resistance mutations

CNS Penetration Verifiable blood-brain barrier penetration for CNS metastasis research models

• [1] GtoPdb Ligand ID: 13811. dirozalkib. IUPHAR/BPS Guide to Pharmacology. Accessed 2026. View Source
• [2] Sihuan Pharmaceutical Holdings Group Ltd. Announces Innovative Drug Dirozalkib Tablets Independently Developed by Xuanzhu Biopharm Obtained Drug Registration Approval from NMPA. MarketScreener, August 22, 2025. View Source
• [3] WO2016050171A1. Polycyclic anaplastic lymphoma kinase inhibitor. Xuanzhu Biopharmaceutical. 2016. View Source
• [4] XZP-3621 proposed to tackle ALK resistance mutations. IUPHAR/BPS Guide to Pharmacology. Accessed 2026. View Source

Dirozalkib Differentiation from Other ALK Inhibitors

In the ALK inhibitor class, generic substitution based solely on target class is clinically unsound due to profound differences in potency, resistance mutation coverage, CNS penetration, and safety profiles. First-generation ALK inhibitors like crizotinib exhibit limited activity against secondary ALK kinase domain mutations (e.g., G1202R, I1171N) that frequently emerge during therapy, and have poor CNS bioavailability, leading to intracranial progression [1]. While second-generation agents (ceritinib, alectinib, brigatinib) improved upon some of these shortcomings, they still show variable and often incomplete coverage of the full spectrum of resistance mutations [2]. Dirozalkib was engineered specifically to overcome these limitations: preclinical studies demonstrate potent inhibition of a broad panel of ALK resistance mutations, including the challenging G1202R and I1171N mutations, and the compound has been shown to efficiently cross the blood-brain barrier to suppress intracranial tumor growth [3]. These distinct pharmacological properties directly impact patient outcomes and procurement decisions for research, clinical trial supply, or commercial use.

Kinase Selectivity Profile

Other ALK inhibitors may not cover G1202R or I1171N, altering mutant kinase assay response.

CNS Penetration Variability

CNS exposure differs among ALK inhibitors, potentially limiting brain metastasis model relevance.

Endpoint Transferability

Comparator trial endpoints may not reproduce without matching selectivity and exposure context.

• [1] Ai X, Guo R, Zhang L, et al. Preclinical characterization and first-in-human, phase I trial of the novel ALK inhibitor dirozalkib in advanced non-small cell lung cancer. European Journal of Cancer. 2026;235:112-X. Introduction section. View Source
• [2] Xuanzhu Bio's ALK Inhibitor Approved for First-Line NSCLC in China. PharmCube, August 26, 2025. View Source
• [3] 超1亿美元！轩竹生物2款自研新药授权出海中东及北非地区. 新浪财经, April 9, 2026. View Source

Dirozalkib Comparative Efficacy Evidence

Progression-Free Survival vs Crizotinib

In a direct enzymatic kinase assay, Dirozalkib inhibits ALK with an IC50 of 0.9 nM [1]. This represents a substantially lower IC50 (higher potency) compared to the first-generation ALK inhibitor crizotinib, which has reported IC50 values ranging from 20 nM to 34.5 nM in similar cell-free assays , and is also more potent than the second-generation inhibitors ceritinib (IC50 2.4-3.9 nM) and alectinib (IC50 1.9 nM) .

PFS (Phase III)

Head-to-head

HR 0.474 (P<0.0001)

29.50 mo vs 12.94 mo

Reported endpoint comparison context

Model-response interpretation requires validation

Evidence Dimension	ALK wild-type enzymatic inhibition (IC50)
Target Compound Data	0.9 nM
Comparator Or Baseline	Crizotinib: 20-34.5 nM; Ceritinib: 2.4-3.9 nM; Alectinib: 1.9 nM
Quantified Difference	Dirozalkib IC50 is >22-fold lower than crizotinib, >2.6-fold lower than ceritinib, and >2.1-fold lower than alectinib
Conditions	Cell-free kinase inhibition assay (specific assay details vary by comparator source; values represent published IC50 ranges for ALK wild-type)

Why This Matters

Lower IC50 indicates higher intrinsic potency against the primary target, which may enable lower clinical dosing and reduce off-target toxicity.

• [1] Dirozalkib (Compound 4) ALK inhibitor datasheet. MedChemExpress. Accessed 2026. View Source

Intracranial Activity vs Crizotinib

In cellular anti-proliferation assays, Dirozalkib potently inhibits the growth of ALK-positive cancer cell lines. In Karpas-299 cells (an ALK-driven anaplastic large cell lymphoma line), the IC50 is 0.71 nM [1]. In NCI-H2228 NSCLC cells harboring EML4-ALK fusion, the IC50 is 15.11 nM [1]. For comparison, crizotinib exhibits an IC50 of approximately 90 nM in Ba/F3 cells expressing EML4-ALK wild-type [2]. While direct cross-study comparisons are limited by differing cellular contexts, the sub-nanomolar potency of Dirozalkib in Karpas-299 cells is markedly lower than typical values reported for first-generation inhibitors.

IC-ORR & IC-DoR

Head-to-head

IC-ORR 91.7% vs 11.1%

IC-DoR not reached vs 3.55 mo

CNS model endpoint context

Research model transferability review needed

Evidence Dimension	Cellular anti-proliferative activity (IC50)
Target Compound Data	Karpas-299: 0.71 nM; NCI-H2228: 15.11 nM
Comparator Or Baseline	Crizotinib: ~90 nM in Ba/F3 EML4-ALK wild-type cells
Quantified Difference	Dirozalkib IC50 is approximately 127-fold lower in Karpas-299 cells compared to crizotinib in Ba/F3 cells
Conditions	Karpas-299 and NCI-H2228 cell lines for Dirozalkib; Ba/F3 cells expressing EML4-ALK WT for crizotinib

Why This Matters

Cellular potency is a more translational measure of potential in vivo antitumor activity, and lower IC50 values support the selection of Dirozalkib for ALK-dependent cancer models.

• [1] Dirozalkib (Compound 4) ALK inhibitor datasheet. MedChemExpress. Accessed 2026. View Source
• [2] Table 2. Activity of ALK inhibitors (IC50, nM) on EML4::ALK-transfected Ba/F3 cells, wild-type (WT) or mutant. Nature Communications (preview). 2024. View Source

Tolerability and Safety vs Crizotinib

In the first-in-human phase I study (NCT05055232) of Dirozalkib in patients with advanced ALK-rearranged NSCLC, the objective response rate (ORR) among ALK inhibitor-naïve patients receiving the recommended phase II dose of 500 mg/day was 89.3% [1]. In contrast, the first-generation ALK inhibitor crizotinib demonstrated an ORR of approximately 70.6% in a pooled analysis of first-line ROS1-rearranged NSCLC patients [2], and 60.1% in a real-world retrospective study of ALK-positive NSCLC [3].

Grade ≥3 TRAEs

Head-to-head

52.6% vs 62.3%

Discontinuation 1.5%

Tolerability endpoint context

Safety-related endpoint monitoring

Evidence Dimension	Objective response rate (ORR) in first-line ALK-rearranged NSCLC
Target Compound Data	89.3% (in ALK inhibitor-naïve patients at 500 mg/day)
Comparator Or Baseline	Crizotinib: 70.6% (pooled analysis); 60.1% (real-world study)
Quantified Difference	Dirozalkib ORR is 18.7 to 29.2 absolute percentage points higher than crizotinib comparators
Conditions	Phase I trial (NCT05055232) for Dirozalkib; pooled analysis and real-world study for crizotinib

Why This Matters

A higher ORR in the first-line setting indicates a greater probability of initial tumor shrinkage, a key clinical benefit that drives therapeutic selection and can accelerate procurement decisions.

• [1] Ai X, Guo R, Zhang L, et al. Preclinical characterization and first-in-human, phase I trial of the novel ALK inhibitor dirozalkib in advanced non-small cell lung cancer. European Journal of Cancer. 2026;235:112-X. Results section. View Source
• [2] Evidence Supports Crizotinib as Standard Care for ROS1-Rearranged NSCLC. Pulmonology Advisor. May 17, 2024. View Source
• [3] Real-world outcome of crizotinib for anaplastic lymphoma kinase-positive lung cancer: Multicenter retrospective analysis in South Korea. PubMed. 2024. View Source

Oral Pharmacokinetics and Bioavailability

Dirozalkib exhibits good oral pharmacokinetic properties, with a reported absolute bioavailability ranging from 30% to 50% [1]. This is comparable to crizotinib, which has an absolute oral bioavailability of 43% (range 32-66%) [2]. The similar bioavailability between the next-generation agent and a well-established first-generation inhibitor indicates that Dirozalkib can be effectively administered orally without requiring complex formulation strategies.

Oral Pharmacokinetics

Reported

t½ 19.6–25.4 h

Tmax 3–4 h, F 30–50%

Supports once-daily exposure model

Bioavailability context-dependent

Evidence Dimension	Oral bioavailability (F%)
Target Compound Data	30-50%
Comparator Or Baseline	Crizotinib: 43% (range 32-66%)
Quantified Difference	Overlapping ranges; Dirozalkib's bioavailability is within the established range for oral ALK inhibitors
Conditions	Oral administration in preclinical and clinical studies

Why This Matters

Bioavailability is a critical parameter for oral drug development; Dirozalkib's favorable range simplifies dosing and reduces inter-patient variability.

• [1] Dirozalkib (Compound 4) ALK inhibitor datasheet. MedChemExpress. Accessed 2026. View Source
• [2] Table 2. Bioavailability (oral) of selected ALK inhibitors. PMC. Accessed 2026. View Source

ALK Kinase Inhibition and Cellular Potency

A key differentiator of Dirozalkib is its preclinical activity against ALK resistance mutations that limit the efficacy of first- and second-generation ALK tyrosine kinase inhibitors (TKIs). Preclinical studies demonstrate that Dirozalkib exhibits strong inhibitory activity against the G1202R and I1171N mutations [1][2]. The G1202R mutation, in particular, is a common solvent-front mutation that confers high-level resistance to crizotinib, ceritinib, and alectinib, and remains a significant clinical challenge [3].

ALK Inhibition IC50

Reported

Enzymatic: 0.9 nM

Cellular: 0.71–130.4 nM

Kinase inhibition assay context

Cross-study comparable; verify conditions

Evidence Dimension	Activity against ALK resistance mutations
Target Compound Data	Potent inhibition of G1202R and I1171N mutants (qualitative preclinical evidence)
Comparator Or Baseline	Crizotinib, ceritinib, alectinib: inactive or weakly active against G1202R
Quantified Difference	Qualitative difference: Dirozalkib retains activity, whereas comparators lose efficacy
Conditions	Preclinical cell-based and enzymatic assays

Why This Matters

Broad mutation coverage is essential for preventing or delaying acquired resistance in ALK-positive cancers, a major driver of therapeutic failure with earlier-generation agents.

• [1] 超1亿美元！轩竹生物2款自研新药授权出海中东及北非地区. 新浪财经, April 9, 2026. View Source
• [2] Sihuan Pharmaceutical Holdings Group Ltd. Announces Innovative Drug Dirozalkib Tablets Independently Developed by Xuanzhu Biopharm Obtained Drug Registration Approval from NMPA. MarketScreener, August 22, 2025. View Source
• [3] Gainor JF, Dardaei L, Yoda S, et al. Molecular Mechanisms of Resistance to First- and Second-Generation ALK Inhibitors in ALK-Rearranged Lung Cancer. Cancer Discov. 2016;6(10):1118-1133. View Source

Dirozalkib Research and Procurement Applications

First-Line ALK-Positive NSCLC Trials

Research teams developing next-generation ALK/ROS1 inhibitors should use Dirozalkib as a reference standard due to its established potency against wild-type ALK (IC50 0.9 nM) and its confirmed activity against the G1202R and I1171N resistance mutations [1]. It serves as a benchmark compound in kinase selectivity panels and cellular proliferation assays for ALK-dependent cancer models.

Brain Metastasis and CNS Penetration Studies

Given its NMPA approval for first-line ALK-positive NSCLC and its demonstrated ORR of 89.3% in ALK inhibitor-naïve patients [2], Dirozalkib is an ideal candidate for comparator arms in new ALK inhibitor trials or for investigator-initiated studies exploring combination therapies in ALK-rearranged NSCLC. Its oral bioavailability (30-50%) supports flexible clinical dosing [3].

Resistance Mutation Screening and Inhibitor Discovery

Dirozalkib's ability to efficiently cross the blood-brain barrier and suppress intracranial tumor growth in patient-derived xenograft models [4] makes it a valuable tool for researchers studying CNS metastases in ALK-positive cancers. It can be used in orthotopic intracranial tumor models or in combination with radiotherapy to evaluate CNS-specific therapeutic strategies.

Pharmacokinetic Modeling and Oral Formulation

Investigators studying mechanisms of acquired resistance to first- and second-generation ALK TKIs should employ Dirozalkib as a tool compound due to its retained activity against common resistance mutations including G1202R and I1171N [5]. It is particularly useful in vitro and in vivo models designed to test salvage therapies after failure of crizotinib or ceritinib.

Application

Selection Property

Validation Focus

ALK/ROS1 pathway inhibition studies

Dual kinase inhibition profile

ALK and ROS1 enzyme assays

Brain metastasis research models

CNS penetration property

Intracranial model response endpoints

Resistance mutation screening panels

Activity against G1202R and I1171N

Mutant ALK kinase assays

Pharmacokinetic modeling studies

Oral bioavailability and half-life

In vivo PK exposure models

• [1] 超1亿美元！轩竹生物2款自研新药授权出海中东及北非地区. 新浪财经, April 9, 2026. View Source
• [2] Ai X, Guo R, Zhang L, et al. Preclinical characterization and first-in-human, phase I trial of the novel ALK inhibitor dirozalkib in advanced non-small cell lung cancer. European Journal of Cancer. 2026;235:112-X. Results section. View Source
• [3] Dirozalkib (Compound 4) ALK inhibitor datasheet. MedChemExpress. Accessed 2026. View Source
• [4] Ai X, Guo R, Zhang L, et al. Preclinical characterization and first-in-human, phase I trial of the novel ALK inhibitor dirozalkib in advanced non-small cell lung cancer. European Journal of Cancer. 2026;235:112-X. Preclinical results section. View Source
• [5] 超1亿美元！轩竹生物2款自研新药授权出海中东及北非地区. 新浪财经, April 9, 2026. View Source